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Compound of Interest

Compound Name: 2-Formyl-4-methylbenzonitrile

CAS No.: 27613-38-3

Cat. No.: B3256742

Get Quote

Executive Summary & Compound Profile
2-Formyl-4-methylbenzonitrile is a bifunctional aromatic intermediate critical for synthesizing

heterocycles and pharmaceutical scaffolds. Its chemical utility stems from the orthogonal

reactivity of its aldehyde (-CHO) and nitrile (-CN) groups.[1] However, this dual functionality

creates specific stability challenges.

The primary failure mode for this compound is aerobic oxidation of the formyl group to a

carboxylic acid. The secondary failure mode is hydrolysis of the nitrile group, accelerated by

moisture and pH extremes.
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Parameter Technical Specification

Chemical Name 2-Formyl-4-methylbenzonitrile

CAS Number 27613-38-3

Molecular Formula C₉H₇NO

Molecular Weight 145.16 g/mol

Physical State Solid (Crystalline)

Primary Hazard
Irritant (H315, H319); Harmful

(H302+H312+H332)

Critical Storage Protocols (The "Why" and "How")
This section outlines the mandatory storage ecosystem required to maintain >98% purity over

extended periods.

Q: What is the "Golden Standard" for long-term
storage?
A: The compound must be stored at 2–8°C under an inert atmosphere (Argon or Nitrogen) in a

light-protected container.

The Mechanism:

Temperature (2–8°C): Lowers the kinetic energy of molecules, significantly retarding the rate

of auto-oxidation and spontaneous polymerization.

Inert Atmosphere: The formyl hydrogen is susceptible to radical abstraction by atmospheric

oxygen. Replacing air with Argon (heavier than air) or Nitrogen eliminates the oxidant,

preventing the formation of 4-cyano-3-methylbenzoic acid.

Light Protection: UV light can initiate radical chain reactions (Norrish Type I/II cleavage) or

accelerate auto-oxidation. Amber glass absorbs UV wavelengths <400 nm.

Q: Can I store this compound at -20°C?
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A:Yes, but with caveats. While -20°C provides superior kinetic stability, it introduces the risk of

condensation. When a bottle stored at -20°C is opened in a humid lab environment, moisture

immediately condenses on the cold solid. This water can catalyze the hydrolysis of the nitrile

group to an amide (2-carbamoyl-4-methylbenzaldehyde) or acid.

Protocol: If storing at -20°C, you must allow the container to equilibrate to room temperature

inside a desiccator before opening.

Q: Why does my sample smell like almonds or vinegar?
A:

Almond Odor: This is the characteristic smell of aromatic aldehydes (like benzaldehyde). It is

normal.

Vinegar/Acrid Odor: This indicates degradation. The "vinegar" smell is often associated with

the formation of carboxylic acids (in this case, the benzoic acid derivative). If the smell is

sharp and acidic, significant oxidation has occurred.

Troubleshooting & Rescue Operations
Visual Troubleshooting Guide

Observation Diagnosis Root Cause Remediation

White crust on

cap/threads
Oxidation

Air leakage. The

aldehyde oxidized to

the corresponding

benzoic acid, which

crystallized.

Purify: Recrystallize or

pass through a short

silica plug to remove

the polar acid.

Sample turned to

oil/goo
Eutectic Impurity

Absorption of solvent

vapors or water;

depression of melting

point by impurities.

Dry: High-vacuum

drying. If it remains oil,

check NMR for

hydrolysis products.

Color change

(Yellowing)
Schiff Base/Polymer

Reaction with trace

amines or aldol-type

condensation (self-

reaction).

Discard: Deep

yellow/orange usually

implies irreversible

conjugated impurities.
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Q: How do I confirm purity without running a full HPLC?
A:Use 1H NMR. Focus on the Aldehyde Proton.

Intact Material: A distinct singlet typically between 10.0 – 10.5 ppm.

Degraded (Acid): Disappearance of the aldehyde peak; appearance of a broad singlet (11–

13 ppm) for -COOH (often invisible if wet) and shifting of aromatic protons.

Degraded (Hydrolysis): Look for two broad singlets (5–8 ppm) corresponding to amide -NH2

protons if the nitrile hydrolyzed.

Handling & Solution Stability FAQs
Q: Is the compound stable in DMSO or Methanol?
A:

Methanol/Ethanol:Short-term only. Aldehydes can form hemiacetals or acetals in alcohols,

especially if trace acid is present. Use immediately (within 24 hours).

DMSO:Use with caution. DMSO is a mild oxidant. At high temperatures (>80°C), DMSO can

oxidize halides or activate other pathways, though it is generally safe for aldehydes at RT.

Preferred Solvent:Acetonitrile or Dichloromethane (DCM) are chemically inert toward this

scaffold for standard transfers.

Q: I need to weigh out 5 mg. Can I do this on the open
bench?
A: Yes, for short durations (<10 minutes). However, 2-Formyl-4-methylbenzonitrile is an

irritant and potentially volatile.

Best Practice: Weigh into a tared vial, cap immediately, and purge the headspace with

nitrogen before returning the stock bottle to storage.

Avoid: Leaving the stock bottle open while you calculate stoichiometry.
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Visualized Workflows
Figure 1: Degradation Pathways & Prevention
This diagram illustrates the chemical fate of the compound if storage protocols are violated.[2]

Prevention Strategy
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Caption: Pathways of degradation showing oxidation (red) and hydrolysis (green) triggers.

Figure 2: Optimal Handling Workflow
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Standard Operating Procedure (SOP) for retrieving material from storage.

Start: Retrieve from 4°C

Check Parafilm/Seal Integrity

Equilibrate to RT (in Desiccator)

Prevents Condensation

Open under Inert Gas Flow (Optional)

Quick Weighing (<5 mins)

Purge Headspace with N2/Ar

CRITICAL STEP

Reseal (Cap + Parafilm)

Return to 4°C Storage

Click to download full resolution via product page
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Caption: Step-by-step workflow to minimize moisture introduction and oxygen exposure during

use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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